Cas no 53833-29-7 (OXAZOLE, 5-ETHYL-2-METHYL-)

OXAZOLE, 5-ETHYL-2-METHYL- structure
OXAZOLE, 5-ETHYL-2-METHYL- structure
Product Name:OXAZOLE, 5-ETHYL-2-METHYL-
CAS No:53833-29-7
MF:C6H9NO
MW:111.141761541367
CID:3476914
PubChem ID:528407
Update Time:2025-04-21

OXAZOLE, 5-ETHYL-2-METHYL- Chemical and Physical Properties

Names and Identifiers

    • OXAZOLE, 5-ETHYL-2-METHYL-
    • Oxazole, 2-methyl-5-ethyl
    • 2-Methyl-5-athyloxazol
    • CHEBI:179312
    • KVHQALCDTOJIBP-UHFFFAOYSA-N
    • 53833-29-7
    • UNII-WQJ2EAZ644
    • SCHEMBL2629342
    • DTXSID501313942
    • WQJ2EAZ644
    • 5-ethyl-2-methyl-1,3-oxazole
    • Oxazole, 5-ethyl-2-methyl
    • 5-Ethyl-2-methyloxazole
    • Inchi: 1S/C6H9NO/c1-3-6-4-7-5(2)8-6/h4H,3H2,1-2H3
    • InChI Key: KVHQALCDTOJIBP-UHFFFAOYSA-N
    • SMILES: O1C(C)=NC=C1CC

Computed Properties

  • Exact Mass: 111.068413911g/mol
  • Monoisotopic Mass: 111.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 26Ų

OXAZOLE, 5-ETHYL-2-METHYL- Related Literature

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